Ethyl anthranilate

Specification

• Description: Ethyl 2-aminobenzoate (Ethyl anthranilate) is a minor constituent of Burgundy Pinot noir wines and is identified by coupled GC-MS analysis.; Ethyl anthranilate is a colorless liquid with a fruity odor. Insoluble in water. (NTP, 1992); Ethyl 2-aminobenzoate, also known as 2-(ethoxycarbonyl)aniline or ethyl anthranilate, belongs to the class of organic compounds known as benzoic acid esters. These are ester derivatives of benzoic acid. Ethyl 2-aminobenzoate exists as a liquid, slightly soluble (in water), and an extremely weak acidic (essentially neutral) compound (based on its pKa). Ethyl 2-aminobenzoate is a sweet, blossom, and floral tasting compound that can be found in citrus and fruits. This makes ethyl 2-aminobenzoate a potential biomarker for the consumption of these food products.
• CAS No.: 87-25-2
• Molecular Formula: C9H11NO2
• Molecular Weight: 165.19 g/mol
• IUPAC Name: ethyl 2-aminobenzoate
• Standard InChI: InChI=1S/C9H11NO2/c1-2-12-9(11)7-5-3-4-6-8(7)10/h3-6H,2,10H2,1H3
• Standard InChI Key: TWLLPUMZVVGILS-UHFFFAOYSA-N
• SMILES: CCOC(=O)C1=CC=CC=C1N
• Canonical SMILES: CCOC(=O)C1=CC=CC=C1N
• Boiling Point: 514 °F at 760 mm Hg (NTP, 1992); 268.0 °C; 268 °C at 760 mm Hg
• Colorform: Colorless liquid
• Melting Point: 55 °F (NTP, 1992); 13.0 °C; Mp 13 °; 13 °C; 13°C